Cas no 1554428-14-6 ((2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine)

• Product Name: (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine
• CAS No: 1554428-14-6
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD28388820
• CID: 4701868
• Update Time: 2025-10-28

(2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine
• (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine

• MDL： MFCD28388820
• Inchi： 1S/C8H13N3O/c1-11-8(4-9)6-5-12-3-2-7(6)10-11/h2-5,9H2,1H3
• InChI Key： FAPWQUFZZGJCEV-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)=C(CN)N(C)N=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 53.1

Additional information on (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine

Introduction to (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine (CAS No. 1554428-14-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. One such compound, (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine (CAS No. 1554428-14-6), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to the pyrazole class of heterocycles, which are well-documented for their broad spectrum of biological activities.

The molecular structure of (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine features a fused pyrane and pyrazole ring system, which contributes to its distinct pharmacophoric properties. The presence of a methyl group at the 2-position and a methanamine substituent at the 3-position further enhances its potential as a lead compound in drug discovery. This configuration allows for diverse interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The pyrazole scaffold has been extensively studied for its ability to modulate various biological pathways. For instance, derivatives of pyrazole have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The compound (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine is no exception and has been explored for its potential anti-inflammatory and immunomodulatory effects.

One of the most compelling aspects of this compound is its structural versatility. The fused ring system provides multiple sites for functionalization, allowing chemists to tailor its properties for specific therapeutic applications. Researchers have been particularly interested in modifying the substituents on the pyrazole ring to enhance binding affinity and selectivity. For example, studies have demonstrated that introducing halogen atoms or other electron-withdrawing groups can significantly improve the compound's interaction with biological targets.

The synthesis of (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the pyrane ring through cyclization reactions followed by functionalization at the 2- and 3-positions. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and reduce byproduct formation.

Recent advances in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling techniques allow researchers to predict how (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine interacts with biological targets at the atomic level. These simulations provide valuable insights into binding mechanisms and help guide the design of more effective derivatives.

In preclinical studies, (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine has demonstrated promising activity in models of inflammation and immune response. Its ability to modulate key signaling pathways has led to investigations into its potential use as an immunomodulatory agent. Additionally, its structural features suggest that it may have applications in treating neurological disorders by interacting with specific neurotransmitter receptors.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how quickly it is absorbed、distributed、metabolized，and excreted (ADME) is essential for determining its suitability for therapeutic use. Initial studies suggest that (2-Methyl-2，4，6，7-tetrahydropyrano[4，3-c]pyrazol -3 -y l）methanamine has favorable pharmacokinetic characteristics，making it a potentially viable candidate for further development。

The future direction of research on (2-Methyl-2，4，6，7-tetrahydropyrano[4，3-c]pyrazol -3 -y l）methanamine is likely to focus on optimizing its chemical structure for improved biological activity and reduced toxicity。By leveraging cutting-edge synthetic methods and computational tools，scientists aim to develop derivatives that offer enhanced therapeutic benefits while minimizing adverse effects。

In conclusion，(2-Methyl - 2 ， 4 ， 6 ， 7 - tetrahydropyrano [ 4 ， 3 - c ] pyrazol - 3 - y l）methanamine (CAS No . 1554428 -14 -6) represents a significant advancement in medicinal chemistry。Its unique structural features and promising biological activities make it a valuable compound for further investigation。As research continues to uncover new therapeutic applications，this molecule is poised to make a meaningful impact on the development of novel treatments for various diseases。